Cas no 88550-28-1 (2-Butynoic acid, 4-(acetyloxy)-)

• Product Name: 2-Butynoic acid, 4-(acetyloxy)-
• CAS No: 88550-28-1
• MF: C₆H₆O₄
• MW: 142.109442234039
• CID: 629036
• PubChem ID: 13265881
• Update Time: 2025-04-19

2-Butynoic acid, 4-(acetyloxy)- Chemical and Physical Properties

Names and Identifiers

• 2-Butynoic acid, 4-(acetyloxy)-
• 4-acetyloxybut-2-ynoic acid
• 88550-28-1
• AKOS006381322
• DTXSID10533132
• 4-(ACETYLOXY)BUT-2-YNOIC ACID

• Inchi： 1S/C6H6O4/c1-5(7)10-4-2-3-6(8)9/h4H2,1H3,(H,8,9)
• InChI Key： HZPKZTDDOZLGLB-UHFFFAOYSA-N
• SMILES： O(C(C)=O)CC#CC(=O)O

Computed Properties

• Exact Mass: 142.02660867g/mol
• Monoisotopic Mass: 142.02660867g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 204
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 63.6Ų